Cas no 1822-98-6 (3-(3-nitrophenyl)-5-(trichloromethyl)-1,2,4-oxadiazole)

• Product Name: 3-(3-nitrophenyl)-5-(trichloromethyl)-1,2,4-oxadiazole
• CAS No: 1822-98-6
• MF: C₉H₄Cl₃N₃O₃
• MW: 308.505358695984
• CID: 1374575
• PubChem ID: 20216388
• Update Time: 2025-04-20

3-(3-nitrophenyl)-5-(trichloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitrophenyl)-5-(trichloromethyl)-1,2,4-oxadiazole
• 3-(3-nitro-phenyl)-5-trichloromethyl-1,2,4-oxadiazole
• DTXSID30603689
• SCHEMBL10751682
• RLIMHCGBSRCSDA-UHFFFAOYSA-N
• 1822-98-6

• Inchi： 1S/C9H4Cl3N3O3/c10-9(11,12)8-13-7(14-18-8)5-2-1-3-6(4-5)15(16)17/h1-4H
• InChI Key： RLIMHCGBSRCSDA-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C2C=CC=C(C=2)[N+](=O)[O-])=NO1)(Cl)Cl

Computed Properties

• Exact Mass: 306.93202
• Monoisotopic Mass: 306.931824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.648±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 82.06